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Compound of Interest

Compound Name: Fluorinert FC-40

Cat. No.: B2550581 Get Quote

For researchers, scientists, and drug development professionals, the selection of a thermally

stable and chemically inert fluid is critical for a range of applications, from electronics cooling to

microfluidics and beyond. For decades, 3M™ Fluorinert™ FC-40 has been a benchmark in this

field. However, with its production set to cease by the end of 2025 due to environmental

regulations concerning per- and polyfluoroalkyl substances (PFAS), the scientific community is

actively seeking reliable alternatives.[1] This guide provides a comprehensive cross-validation

of experimental results for Fluorinert™ FC-40 and compares its performance with emerging

alternatives, supported by detailed experimental protocols and data-driven visualizations.

Executive Summary
This guide offers a detailed comparison of the physicochemical properties of Fluorinert™ FC-

40 against prominent alternatives, including Galden® PFPE fluids, BestSolv™ 40, Fluo-Oil 40,

and TMC-40/TMC-40E. The data presented is collated from publicly available technical

datasheets and industry-standard testing methodologies. While these alternatives are

marketed as direct or similar replacements, this guide emphasizes the importance of

application-specific testing and validation.

Data Presentation: A Comparative Analysis
The following tables summarize the key quantitative data for Fluorinert™ FC-40 and its

alternatives. All data is presented at standard conditions (25°C) unless otherwise specified.

Table 1: Physical and Thermal Properties
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Propert
y

Unit
Fluorine
rt™ FC-
40

Galden
®
HT170

BestSol
v™ 40

Fluo-Oil
40

TMC-40
TMC-
40E

Appeara

nce
-

Clear,

Colorless
-

Clear,

Colorless

Transpar

ent

Clear,

Colorless

Transpar

ent

Average

Molecula

r Weight

g/mol
650[2][3]

[4]
760[5] 530 - 650 550

Boiling

Point
°C 165 170 165 165 165 158

Pour

Point
°C -57 -97 -66 - -57 -55

Density g/cm³ 1.855 1.77 1.803 1.85 1.856 1.82

Kinemati

c

Viscosity

cSt 2.2 1.8 3.05 - 2.2 3.18

Absolute

Viscosity
cP 4.1 - - 4.1 4.1 -

Liquid

Specific

Heat

J/kg°C 1100 967.2 1509 - 1100 1509

Liquid

Thermal

Conducti

vity

W/m°C
0.062 -

0.065
0.065 0.067 - 0.065 0.092

Coefficie

nt of

Expansio

n

°C⁻¹ 0.0012 0.0011 0.0013 - 0.0012 0.0054

Surface

Tension
dynes/cm 16 18 16.98 - 16 -
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Vapor

Pressure
Pa 287 106.66 500.75* - 290 4600

*Converted from other units for comparison.

Table 2: Electrical Properties

Propert
y

Unit
Fluorine
rt™ FC-
40

Galden
®
HT170

BestSol
v™ 40

Fluo-Oil
40

TMC-40
TMC-
40E

Dielectric

Strength

kV (0.1"

gap)
46 40* 40 - >40 40

Dielectric

Constant
@ 1 kHz 1.9 1.94 - - 1.9 3.82

Volume

Resistivit

y

ohm-cm 4.0 x 10¹⁵ 1.5 x 10¹⁵ ~10¹² - ~10¹² No Data

*Specified at a 2.54 mm gap.

Experimental Protocols: A Methodological Overview
To ensure the validity and reproducibility of the data presented, it is essential to adhere to

standardized experimental protocols. The following methodologies are key for characterizing

the properties of Fluorinert™ FC-40 and its alternatives.

Thermal Conductivity Measurement
Standard: ASTM D2717 - Standard Test Method for Thermal Conductivity of Liquids.

Principle: This method involves determining the thermal conductivity of nonmetallic liquids by

measuring the temperature gradient produced across a liquid sample by a known amount of

energy. A thermal conductivity cell, often consisting of a platinum resistance thermometer

element within a precision-bore glass tube, is used.
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Apparatus: Thermal conductivity cell, temperature-controlled bath, and a resistance

measuring device.

Procedure:

Calibrate the thermal conductivity cell by measuring its dimensions and the temperature-

resistance properties of the platinum element.

Fill the cell with the liquid sample.

Introduce a known amount of electrical energy to heat the platinum element.

Measure the resulting temperature gradient across the liquid.

Calculate the thermal conductivity based on the measured parameters.

Viscosity Measurement
Standard: ISO Viscosity Cup (e.g., ISO 2431) or a rotary viscometer (e.g., as per ISO 2884-

2).

Principle (ISO Viscosity Cup): This method determines the kinematic viscosity by measuring

the time it takes for a specific volume of liquid to flow through a calibrated orifice at a known

temperature.

Apparatus: ISO viscosity cup with a specified orifice diameter, a timer, and a temperature-

controlled environment.

Procedure (ISO Viscosity Cup):

Ensure the liquid sample and the viscosity cup are at a stable, specified temperature.

Fill the cup with the liquid sample.

Measure the time it takes for the liquid to flow out of the orifice until the stream breaks.

Convert the flow time to kinematic viscosity using the cup's calibration chart or formula.
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Dielectric Breakdown Voltage Measurement
Standard: ASTM D877 - Standard Test Method for Dielectric Breakdown Voltage of Insulating

Liquids Using Disk Electrodes.

Principle: This test measures the ability of an insulating liquid to withstand electrical stress. It

determines the voltage at which an electrical discharge occurs between two electrodes

submerged in the liquid.

Apparatus: A test cell containing two disk electrodes, a high-voltage power supply with a

controlled rate of voltage increase, and a voltage measurement device.

Procedure:

Place the liquid sample in the test cell.

Apply an AC voltage between the electrodes, increasing it at a uniform rate.

Record the voltage at which electrical breakdown (a spark) occurs.

Repeat the test multiple times and calculate the average breakdown voltage.

Density Measurement
Principle: Density can be determined by measuring the mass of a known volume of the

liquid.

Apparatus: A pycnometer (specific gravity bottle) or a graduated cylinder and a precision

analytical balance.

Procedure (using a graduated cylinder):

Measure the mass of a clean, dry graduated cylinder.

Add a specific volume of the liquid to the graduated cylinder and record the volume

accurately.

Measure the total mass of the graduated cylinder and the liquid.
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Subtract the mass of the empty cylinder to find the mass of the liquid.

Calculate the density by dividing the mass of the liquid by its volume.

Mandatory Visualizations
The following diagrams illustrate key experimental workflows and logical relationships relevant

to the cross-validation of Fluorinert™ FC-40 and its alternatives.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2550581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Property Testing

Data Analysis & Reporting

Acquire Fluid Samples
(FC-40 & Alternatives)

Degas Samples
(if required)

Thermal Conductivity
(ASTM D2717)

Viscosity
(ISO Cup/Rotary)

Dielectric Strength
(ASTM D877)

Density
(Pycnometer/Balance)

Collect Raw Data

Tabulate & Compare Results

Uncertainty Analysis

Generate Comparison Guide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2550581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Need for FC-40 Alternative

Define Application Requirements

High Thermal
Performance?

High Dielectric
Strength?

Yes

Select Potential Alternatives
(Galden, BestSolv, Fluo-Oil, etc.)

No
Biocompatibility

Needed?

Yes

No

Cost Constraints?

Yes

No

Yes/No

Perform In-House Validation
(Application-Specific Tests)

Final Selection & Implementation

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b2550581?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2550581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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